Cas no 17902-95-3 (Trisiloxane,1,5-diethenyl-1,1,3,5,5-pentamethyl-3-phenyl-)

Trisiloxane,1,5-diethenyl-1,1,3,5,5-pentamethyl-3-phenyl- is a functionalized organosilicon compound featuring a trisiloxane backbone with phenyl and vinyl substituents. Its molecular structure combines thermal stability, inherent to siloxanes, with reactive vinyl groups that enable further chemical modifications, such as hydrosilylation or polymerization. The phenyl group enhances solubility in organic matrices and may contribute to improved refractive index properties. This compound is suitable for applications in silicone-based formulations, coatings, or adhesives, where tailored reactivity and compatibility are required. Its balanced hydrophobicity and functional versatility make it a valuable intermediate in specialized silicone chemistry.

Trisiloxane,1,5-diethenyl-1,1,3,5,5-pentamethyl-3-phenyl- structure

17902-95-3 structure

Product Name:Trisiloxane,1,5-diethenyl-1,1,3,5,5-pentamethyl-3-phenyl-

CAS No:17902-95-3

MF:C₁₅H₂₆O₂Si₃

MW:322.622247219086

CID:150165

PubChem ID:87358

Update Time:2025-06-07

Trisiloxane,1,5-diethenyl-1,1,3,5,5-pentamethyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

- Trisiloxane,1,5-diethenyl-1,1,3,5,5-pentamethyl-3-phenyl-
- 1,1,3,5,5-pentamethyl-3-phenyl-1,5-divinyl-trisiloxane
- 1,1,3,5,5-Pentamethyl-3-phenyl-1,5-divinyltrisiloxane
- AC1L3DH3
- AC1Q55JB
- AG-E-29397
- AR-1B4044
- CTK4D7155
- EINECS 241-847-8
- KST-1B1191
- SureCN296516
- 1,5-Diethenyl-1,1,3,5,5-pentamethyl-3-phenylpentanetrisiloxane
- CS-0448911
- SCHEMBL296516
- NS00052936
- 1,5-divinyl-3-phenylpentamethyltrisiloxane
- 17902-95-3
- bis[[ethenyl(dimethyl)silyl]oxy]-methyl-phenylsilane
- Trisiloxane, 1,5-diethenyl-1,1,3,5,5-pentamethyl-3-phenyl-
- DTXSID70170764
- MFCD01320954
- 1,5-DIVINYL-3-PHENYLPENTAMETHYLTRISILOXANE, 92%
- DTXCID6093255
- G70929
- VTXMEXQKYKOHEN-UHFFFAOYSA-N
- DB-311558
- 3,3,5,7,7-PENTAMETHYL-5-PHENYL-4,6-DIOXA-3,5,7-TRISILANONA-1,8-DIENE
- MDL： MFCD01320954
- Inchi： 1S/C15H26O2Si3/c1-8-18(3,4)16-20(7,17-19(5,6)9-2)15-13-11-10-12-14-15/h8-14H,1-2H2,3-7H3
- InChI Key： VTXMEXQKYKOHEN-UHFFFAOYSA-N
- SMILES： [Si](C)(C1C=CC=CC=1)(O[Si](C=C)(C)C)O[Si](C=C)(C)C

Computed Properties

Exact Mass: 322.12408
Monoisotopic Mass: 322.12406
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 7
Complexity: 325
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 18.5

Experimental Properties

Density: 0.92
Boiling Point: 297.6°Cat760mmHg
Flash Point: 115.8°C
Refractive Index: 1.474
PSA: 18.46
LogP: 3.85940

Trisiloxane,1,5-diethenyl-1,1,3,5,5-pentamethyl-3-phenyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019111980-5g	1,1,3,5,5-Pentamethyl-3-phenyl-1,5-divinyltrisiloxane	17902-95-3	95%	5g	480.00 USD	2021-06-17
Alichem	A019111980-10g	1,1,3,5,5-Pentamethyl-3-phenyl-1,5-divinyltrisiloxane	17902-95-3	95%	10g	832.00 USD	2021-06-17
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1PlusChem	1P00276H-250mg	Trisiloxane, 1,5-diethenyl-1,1,3,5,5-pentamethyl-3-phenyl-	17902-95-3	95% mix TBC as stabilizer	250mg	$82.00	2024-06-18
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1PlusChem	1P00276H-5g	Trisiloxane, 1,5-diethenyl-1,1,3,5,5-pentamethyl-3-phenyl-	17902-95-3	95% mix TBC as stabilizer	5g	$623.00	2024-06-18
A2B Chem LLC	AB01817-250mg	Trisiloxane, 1,5-diethenyl-1,1,3,5,5-pentamethyl-3-phenyl-	17902-95-3	95% mix TBC as stabilizer	250mg	$50.00	2024-04-20
A2B Chem LLC	AB01817-1g	Trisiloxane, 1,5-diethenyl-1,1,3,5,5-pentamethyl-3-phenyl-	17902-95-3	95% mix TBC as stabilizer	1g	$131.00	2024-04-20
A2B Chem LLC	AB01817-5g	Trisiloxane, 1,5-diethenyl-1,1,3,5,5-pentamethyl-3-phenyl-	17902-95-3	95% mix TBC as stabilizer	5g	$458.00	2024-04-20
abcr	AB129125-250mg	1,5-Divinyl-3-phenylpentamethyltrisiloxane, 95%; .	17902-95-3	95%	250mg	€156.40	2025-02-16